Cas no 1213056-35-9 ((R)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE)

• Product Name: (R)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE
• CAS No: 1213056-35-9
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• MDL: MFCD07374852
• CID: 5595075
• PubChem ID: 56971836
• Update Time: 2025-05-30

(R)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE
• (R)-2,2,2-trifluoro-1-(3-isopropylphenyl)ethanamine
• Benzenemethanamine, 3-(1-methylethyl)-α-(trifluoromethyl)-, (αR)-
• SCHEMBL14121031
• N14889
• 1213056-35-9
• AKOS015925053

• MDL： MFCD07374852
• Inchi： 1S/C11H14F3N/c1-7(2)8-4-3-5-9(6-8)10(15)11(12,13)14/h3-7,10H,15H2,1-2H3/t10-/m1/s1
• InChI Key： SFBSKQGXLTYFLD-SNVBAGLBSA-N
• SMILES： N[C@H](C1=CC=CC(C(C)C)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (R)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE

(R)-2,2,2-Trifluoro-1-(3-isopropyl-phenyl)-Ethylamine: A Comprehensive Overview

The compound (R)-2,2,2-Trifluoro-1-(3-isopropyl-phenyl)-Ethylamine with CAS No. 1213056-35-9 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structure, which combines a trifluoroethyl group with an isopropyl-substituted phenyl ring, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of (R)-2,2,2-Trifluoro-1-(3-isopropyl-phenyl)-Ethylamine in the development of novel drug delivery systems. Its trifluoroethyl group imparts exceptional stability and lipophilicity, which are critical properties for enhancing drug bioavailability. Moreover, the isopropyl-substituted phenyl ring contributes to the compound's ability to interact with biological membranes, making it a promising candidate for targeted drug delivery applications.

In terms of synthesis, researchers have developed efficient methodologies to produce (R)-2,2,2-Trifluoro-1-(3-isopropyl-phenyl)-Ethylamine with high enantiomeric purity. These methods often involve asymmetric catalysis or chiral resolution techniques, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of environmentally friendly reagents and conditions has also been emphasized to align with current green chemistry trends.

The chemical properties of (R)-2,2,2-Trifluoro-1-(3-isopropyl-phenyl)-Ethylamine are well-documented. It exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. Additionally, its solubility in various organic solvents makes it versatile for use in different chemical reactions and formulations.

From an application standpoint, (R)-Trifluoroethylamine derivatives have found utility in the synthesis of advanced polymers and coatings. The trifluoroethyl group imparts excellent resistance to UV degradation and chemical corrosion, making these materials suitable for aerospace and automotive industries.

Recent advancements in computational chemistry have enabled detailed molecular modeling of (R)-Trifluoroethylamine derivatives, providing insights into their electronic properties and reactivity patterns. These studies have paved the way for the rational design of new compounds with tailored functionalities.

In conclusion, (R)-Trifluoroethylamine derivatives represent a class of compounds with immense potential across multiple disciplines. As research continues to uncover new applications and synthesis routes, this compound will undoubtedly play a pivotal role in shaping future innovations in materials science and pharmaceuticals.